Cas no 101012-86-6 (Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic)
101012-86-6 structure
Product Name:Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
CAS No:101012-86-6
MF:C22H26O4Zn
MW:419.848443508148
CID:191631
PubChem ID:78676
Update Time:2025-04-19
Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic
- 309-786-2
- benzoate, 4-(1,1-dimethylethyl)-, zinc salt (1:1)
- Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt
- Benzoic acid, p-tert-butyl-, zinc salt
- EINECS 309-786-2
- EINECS 225-628-4
- DTXSID9063661
- 4980-54-5
- Zinc p-tert-butylbenzoate
- Zinc p-t-butylbenzoate
- SCHEMBL205290
- Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt (2:1)
- Benzoic acid, 4-(1,1-dimethylethyl)-, zinc salt, basic
- NS00081956
- 101012-86-6
- zinc 4-tert-butylbenzoate
- SU96M37K5M
- zinc;4-tert-butylbenzoate
-
- Inchi: 1S/2C11H14O2.Zn/c2*1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
- InChI Key: LYSLZRDZOBAUFL-UHFFFAOYSA-L
- SMILES: [Zn+2].[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O.[O-]C(C1C=CC(=CC=1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 241.02069
- Monoisotopic Mass: 418.112251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 40.13
Benzoic acid,4-(1,1-dimethylethyl)-, zinc salt, basic Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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